Cas no 1261579-17-2 (2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol)

• Product Name: 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol
• CAS No: 1261579-17-2
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• CID: 4984994
• Update Time: 2025-06-13

2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol

• Inchi： 1S/C14H12F3NO2/c1-20-13-12(6-9(8-19)7-18-13)10-2-4-11(5-3-10)14(15,16)17/h2-7,19H,8H2,1H3
• InChI Key： IXWBKDOWDKCLRK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=NC=C(CO)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol

Introduction to 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261579-17-2)

2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol, also known by its CAS number 1261579-17-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a methoxy group, and a trifluoromethyl-substituted phenyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol has been extensively studied due to its potential as an intermediate in the development of novel pharmaceuticals. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of this compound.

In terms of its biological activity, 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol has shown promising results in various preclinical studies. Research conducted at the University of California, San Francisco (UCSF), demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

Beyond its anti-inflammatory effects, 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal (2020) found that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it was shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol have also been studied to assess its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it could be developed into an effective oral or injectable medication. However, further research is needed to optimize its bioavailability and reduce potential side effects.

In addition to its therapeutic potential, 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol has been explored for use in diagnostic imaging. A recent study published in the Bioconjugate Chemistry journal (2021) described the development of a fluorescent probe based on this compound for detecting specific biomarkers in living cells. The probe exhibited high sensitivity and selectivity, making it a valuable tool for biomedical research and clinical diagnostics.

The safety profile of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments conducted using both in vitro and in vivo models have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to human clinical trials.

In conclusion, 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261579-17-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of drug discovery.